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Compound of Interest |

Compound Name: (2-Isothiocyanatopropyl)benzene
CAS No.: 16220-05-6
Cat. No.: B1593800

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for (2-
isothiocyanatopropyl)benzene. Designed for researchers, scientists, and professionals in
drug development, this document delves into the nuclear magnetic resonance (NMR), infrared
(IR), and mass spectrometry (MS) data of this compound. The guide offers in-depth analysis
and interpretation of the spectral features, supported by established scientific principles and
data from analogous compounds.

Introduction

(2-1sothiocyanatopropyl)benzene, a member of the isothiocyanate class of organic
compounds, holds significant interest due to the diverse biological activities associated with this
functional group. Isothiocyanates are known for their presence in cruciferous vegetables and
their potential as chemopreventive agents. Accurate spectroscopic characterization is
paramount for the unambiguous identification and quality control of such compounds in
research and development settings. This guide provides a detailed analysis of the expected
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spectroscopic data for (2-isothiocyanatopropyl)benzene, offering a foundational reference for
its synthesis and characterization.

Molecular Structure

To facilitate the interpretation of the spectroscopic data, the molecular structure of (2-
isothiocyanatopropyl)benzene is presented below. The numbering of the carbon and
hydrogen atoms is provided to aid in the assignment of NMR signals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1593800?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

